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Compound of Interest

Compound Name: Wz-3146

Cat. No.: B611996

Researchers, scientists, and drug development professionals handling WZ-3146 are advised to
follow a comprehensive waste disposal plan rooted in safety and regulatory compliance. In the
absence of explicit disposal protocols from the manufacturer, a cautious approach based on
the compound's known properties and general laboratory chemical waste guidelines is
essential. This guide provides the necessary safety and logistical information to manage WZ-
3146 waste effectively.

Key Safety and Handling Information

While one Safety Data Sheet (SDS) does not classify WZ-3146 as a hazardous substance
according to the Globally Harmonized System (GHS), another indicates it may be irritating to
the mucous membranes and upper respiratory tract and potentially harmful upon inhalation,
ingestion, or skin absorption.[1] Due to this conflicting information, it is prudent to handle WZ-
3146 as a potentially hazardous compound.

Personal Protective Equipment (PPE): When handling WZ-3146, appropriate PPE, including
chemical-resistant gloves (such as butyl rubber for DMSO solutions), safety glasses, and a lab
coat, should be worn.[1] Work should be conducted in a well-ventilated area or under a fume
hood to avoid inhalation of any dust or aerosols.[1]

Spill Management: In the event of a spill, the area should be contained to prevent further
spread. The spilled material should be collected with an inert absorbent material and
transferred to a designated, sealed chemical waste container for disposal in accordance with
local regulations.[1]
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Quantitative Data and Physical Properties

The available quantitative data for WZ-3146 is limited. The following table summarizes the
known solubility and physical properties.

Property Data

Solubility ~30 mg/mL in Ethanol, DMSO, & DMF

~0.25 mg/mL in a 1:3 solution of Ethanol:PBS

(pH 7.2)

Melting Point No data available
Boiling Point No data available
Flash Point No data available
Chemical Formula C24H25CIN6O2
Molecular Weight 464.95 g/mol

Experimental Protocols

Currently, there are no publicly available, peer-reviewed experimental protocols specifically
detailing the disposal or neutralization of WZ-3146. The disposal procedures outlined in this
document are based on established best practices for laboratory chemical waste management.

WZ-3146 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of WZ-3146
waste. This workflow is designed to ensure that all waste streams are handled safely and in
compliance with institutional and local regulations.
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Disposal Procedures

— ‘Aqueous Soluton
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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